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Compound of Interest

Compound Name: m-3M3FBS

Cat. No.: B1675849 Get Quote

Essential Safety and Handling Guide for m-
3M3FBS
This guide provides crucial safety, handling, and disposal information for m-3M3FBS, a

compound used by researchers, scientists, and drug development professionals. The following

procedures are designed to ensure the safe and effective use of this chemical in a laboratory

setting.

Chemical and Physical Properties
m-3M3FBS, also known as 2,4,6-Trimethyl-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide,

is a cell-permeable activator of phospholipase C (PLC).[1][2] While it is generally shipped as a

non-hazardous chemical at ambient temperature and is not classified as a hazardous

substance under REACH regulations, proper laboratory hygiene and safety protocols are

essential.[3][4]
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Property Data Source(s)

Chemical Name

2,4,6-Trimethyl-N-[3-

(trifluoromethyl)phenyl]benzen

esulfonamide

[1]

Molecular Formula C₁₆H₁₆F₃NO₂S [1]

Molecular Weight 343.36 g/mol [1]

Appearance Off-white to white solid powder [2][4]

Purity ≥98% (HPLC) [1]

Solubility

DMSO: up to 50

mg/mLEthanol: up to 40

mg/mL

[5]

Storage (Solid)
Store at room temperature or

2-8°C
[1][2]

Storage (Solutions)
Aliquot and store at -20°C for

up to 3 months
[2]

Hazard Assessment and Personal Protective
Equipment (PPE)
The primary risks associated with m-3M3FBS are inhalation of the powder and exposure to its

solutions, particularly those made with Dimethyl Sulfoxide (DMSO). DMSO readily penetrates

the skin and can carry dissolved chemicals like m-3M3FBS into the body.[6][7] Ethanol

solutions present a flammability hazard.[5][8]

A comprehensive PPE strategy is mandatory for handling m-3M3FBS in all its forms.
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Task
Required Personal
Protective Equipment
(PPE)

Rationale

Handling Solid Powder

• Nitrile gloves• Safety glasses

or goggles• Laboratory coat•

N95 respirator (if weighing

outside a fume hood)

Prevents skin contact, eye

exposure, and inhalation of

fine powder.[9][10]

Handling DMSO Solutions

• Butyl rubber or neoprene

gloves (Nitrile gloves are not

recommended as they

degrade quickly)[11]• Chemical

splash goggles• Laboratory

coat

DMSO's ability to penetrate

skin requires robust glove

protection. Goggles protect

against splashes.

Handling Ethanol Solutions

• Nitrile gloves (change

immediately upon contact)•

Chemical splash goggles•

Flame-resistant laboratory coat

Protects against skin/eye

contact and potential flash

fires.[1][8]

Operational Plans: Handling and Storage Protocols
Adherence to systematic procedures is critical for minimizing risk and ensuring experimental

integrity.
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Preparation Phase

Experimental Phase

Disposal Phase

Don PPE:
Lab Coat, Safety Goggles,

Appropriate Gloves

Work within a
Chemical Fume Hood

Weigh Solid m-3M3FBS
(Minimize Dust)

Prepare Stock Solution
(Add solvent to powder)

Use in Experiment
(Maintain PPE)

Temporarily Store Stock
Solution at -20°C

If not fully used

Segregate Waste:
Solid, Liquid (Solvent-Specific),
Contaminated Sharps & PPE

Post-Experiment

Label Waste Containers
Clearly

Store Waste in Designated
Satellite Accumulation Area

Arrange for Hazardous
Waste Pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling of m-3M3FBS from preparation to disposal.

Don PPE: Wear a lab coat, safety glasses, and nitrile gloves.[9]

Use a Ventilated Area: Conduct all weighing operations inside a chemical fume hood or a

ventilated balance enclosure to prevent inhalation of airborne powder.[12]

Handle with Care: Use a spatula to handle the powder. Avoid any actions that could create

dust.

Clean Up: After weighing, carefully decontaminate the spatula and the balance area with a

damp cloth. Dispose of the cloth as solid chemical waste.

Select Solvent-Specific PPE:
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For DMSO: Switch to butyl rubber or neoprene gloves.[6][11]

For Ethanol: Wear a flame-resistant lab coat.[1]

Work in a Fume Hood: All solution preparation must occur within a chemical fume hood.[12]

Add Solvent to Powder: Slowly add the desired solvent (DMSO or ethanol) to the vial

containing the pre-weighed m-3M3FBS powder to minimize aerosol generation.

Ensure Dissolution: Cap the vial and vortex or sonicate as needed until the solid is fully

dissolved.

Label Clearly: Label the stock solution container with the chemical name, concentration,

solvent, date, and your initials.

Solid Compound: Store the original container in a cool, dry place, tightly sealed.[4]

Stock Solutions: For long-term storage, aliquot the stock solution into smaller, single-use

vials to avoid repeated freeze-thaw cycles.[2] Store these aliquots at -20°C for up to three

months.[2]

Disposal Plan
Improper disposal of chemical waste is prohibited. Never dispose of m-3M3FBS or its solvents

down the sink.[4][13]
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Waste Type Disposal Procedure Rationale & Citation(s)

Solid m-3M3FBS

Collect in a container labeled

"Solid Chemical Waste."

Arrange for pickup by your

institution's hazardous waste

management service.

Prevents environmental

release of chemical powders.

[14]

DMSO Solutions

Collect in a sealed, clearly

labeled hazardous waste

container designated for

organic or non-halogenated

solvents.

DMSO solutions are

considered organic solvent

waste and must be disposed of

professionally.[15][16]

Ethanol Solutions

Collect in a sealed, clearly

labeled hazardous waste

container designated for

"Flammable Liquid Waste."

Ethanol is a flammable liquid

and is prohibited from drain

disposal.[3][5][13]

Contaminated Labware

Disposable items (e.g., pipette

tips, gloves) should be placed

in a designated solid

hazardous waste container.

Non-disposable glassware

should be triple-rinsed with a

suitable solvent, with the

rinseate collected as

hazardous waste before

washing.

Ensures all traces of the

chemical are managed as

hazardous waste.[4]

All waste containers must be kept closed except when adding waste and stored in a

designated satellite accumulation area away from heat or ignition sources.[3][17] Contact your

institution's Environmental Health & Safety (EHS) office for specific collection and disposal

procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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